![molecular formula C17H18ClN3O3 B4327055 N-benzyl-2-chloro-N-ethyl-4,6-dimethyl-5-nitronicotinamide](/img/structure/B4327055.png)
N-benzyl-2-chloro-N-ethyl-4,6-dimethyl-5-nitronicotinamide
Overview
Description
N-benzyl-2-chloro-N-ethyl-4,6-dimethyl-5-nitronicotinamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BEN and is a member of the nitroaromatic family of compounds. BEN has been found to have a range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.
Mechanism of Action
The exact mechanism of action of BEN is not fully understood. However, studies have suggested that BEN may work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. BEN has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BEN has a range of biochemical and physiological effects that make it a valuable tool for researchers. Studies have shown that BEN can induce oxidative stress and DNA damage in cancer cells. BEN has also been found to inhibit the activity of certain enzymes involved in the metabolism of drugs and toxins.
Advantages and Limitations for Lab Experiments
One of the main advantages of BEN for lab experiments is its relatively low toxicity compared to other compounds used in cancer research. This makes it a safer option for researchers to work with. However, one limitation of BEN is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving BEN. One area of research is the development of new and more efficient synthesis methods for BEN. Another area of research is the exploration of BEN's potential as a treatment for other diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of BEN and its potential applications in various fields of research.
Scientific Research Applications
BEN has been extensively studied for its potential applications in scientific research. One area of research where BEN has shown promise is in the field of cancer research. Studies have shown that BEN has antitumor activity and can inhibit the growth of various cancer cell lines. BEN has also been found to be effective in treating certain types of leukemia.
Properties
IUPAC Name |
N-benzyl-2-chloro-N-ethyl-4,6-dimethyl-5-nitropyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O3/c1-4-20(10-13-8-6-5-7-9-13)17(22)14-11(2)15(21(23)24)12(3)19-16(14)18/h5-9H,4,10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXYDKIFTMXTFSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)C2=C(C(=C(N=C2Cl)C)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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